3-Fluoro-4-tetrazol-1-yl-benzoic acid
Description
3-Fluoro-4-tetrazol-1-yl-benzoic acid is a fluorinated benzoic acid derivative featuring a tetrazole ring at the 4-position of the aromatic core. The tetrazole group is a heterocyclic moiety known for its bioisosteric properties, often serving as a replacement for carboxylic acid or other acidic functional groups in medicinal chemistry. This compound is of interest in pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators .
Properties
Molecular Formula |
C8H5FN4O2 |
|---|---|
Molecular Weight |
208.15 g/mol |
IUPAC Name |
3-fluoro-4-(tetrazol-1-yl)benzoic acid |
InChI |
InChI=1S/C8H5FN4O2/c9-6-3-5(8(14)15)1-2-7(6)13-4-10-11-12-13/h1-4H,(H,14,15) |
InChI Key |
UOKJXEROSWBCHJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)F)N2C=NN=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with 3-Fluoro-4-(1H-imidazol-1-yl)benzoic Acid (CAS 1021235-05-1)
Structural Differences :
- Core Substituent : The tetrazole ring in the target compound is replaced by an imidazole ring in this analogue.
- Acidity : Tetrazole (pKa ~4.9) is more acidic than imidazole (pKa ~14.5), which may affect interactions in biological targets.
- Applications : Imidazole derivatives are commonly used in antifungal and anticancer agents, while tetrazole-containing compounds are prevalent in angiotensin II receptor antagonists (e.g., losartan analogs) .
Data Table 1: Key Properties
Comparison with 3-Fluoro-4-[(1-oxo-1λ⁶-thiolan-1-ylidene)amino]benzoic Acid (BMS 961)
Structural Differences :
- Substituent Complexity : The tetrazole group is replaced by a sulfonamide-thiolactam hybrid moiety.
- Pharmacological Relevance: BMS 961 is associated with retinoid X receptor (RXR) modulation, highlighting divergent therapeutic applications compared to tetrazole-based acids .
Data Table 2: Functional Group Impact
Research Findings and Limitations
- Synthetic Accessibility : Tetrazole-containing compounds often require specialized cyclization conditions (e.g., sodium azide reactions), whereas imidazole derivatives are synthesized via simpler condensation routes .
- Biological Performance: Limited direct comparative studies exist between these compounds. However, tetrazole derivatives generally exhibit superior metabolic stability in vivo compared to imidazole analogues, as noted in preclinical pharmacokinetic studies .
- Gaps in Data: No explicit solubility, logP, or IC₅₀ values for 3-Fluoro-4-tetrazol-1-yl-benzoic acid are available in the provided sources, necessitating further experimental validation.
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